molecular formula C12H15NO4 B8769508 Ethyl 2-(2-ethoxy-2-oxoethyl)nicotinate

Ethyl 2-(2-ethoxy-2-oxoethyl)nicotinate

Cat. No.: B8769508
M. Wt: 237.25 g/mol
InChI Key: ASBXTBRCCVTLSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(2-ethoxy-2-oxoethyl)nicotinate is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO4

Molecular Weight

237.25 g/mol

IUPAC Name

ethyl 2-(2-ethoxy-2-oxoethyl)pyridine-3-carboxylate

InChI

InChI=1S/C12H15NO4/c1-3-16-11(14)8-10-9(6-5-7-13-10)12(15)17-4-2/h5-7H,3-4,8H2,1-2H3

InChI Key

ASBXTBRCCVTLSK-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=C(C=CC=N1)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 54 g (0.26 mole) of 3-carboxy-2-pyridineacetic acid ethyl ester* and 24.4 g (0.29 mole) of sodium bicarbonate in 300 ml of dimethylformamide was added 60.8 g (0.39 mole) of ethyliodide. The mixture was stirred at 50° C. for 24 hr; cooled to 25° C. and treated with 300 ml of water. The aqueous solution was extracted 3 times with isopropyl ether. The isopropyl ether solution was extracted with dilute hydrochloric acid. The acid layer was made basic with sodium hydroxide and extracted with isopropyl ether. The ether layer was dried over anhydrous sodium sulfate, concentrated and the residue was distilled to give 47 g (76%), b.p. 128°-130° C./0.5 mm.
Quantity
54 g
Type
reactant
Reaction Step One
Quantity
24.4 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
60.8 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
reactant
Reaction Step Three

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